Journal Name:Journal of the European Ceramic Society
Journal ISSN:0955-2219
IF:6.364
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/405935/description#description
Year of Origin:1989
Publisher:Elsevier BV
Number of Articles Per Year:661
Publishing Cycle:Semimonthly
OA or Not:Not
Journal of the European Ceramic Society ( IF 6.364 ) Pub Date: 2023-06-27 , DOI:
10.1080/14733315.2023.2224685
Published in International Journal of Ventilation (Ahead of Print, 2023)
Journal of the European Ceramic Society ( IF 6.364 ) Pub Date: 2023-06-01 , DOI:
10.1080/14733315.2023.2218424
AbstractAirtight and highly insulated buildings are subjected to overheating risks, even in moderate climates, due to unforeseeable events like frequent heatwaves and power outages. Educational buildings share a major portion of building stocks and a large percentage of the energy is expended in maintaining thermal comfort in these buildings. Overheating risks in educational buildings can lead to heat-stress and negatively impact the health conditions and also cognitive performance of the occupants. In the light of increasing severity and longevity of heat waves in future climate scenarios, and associated power outages occurring during the heatwaves, measures to reduce overheating risk while limiting the cooling energy is gaining importance. Since the performance of existing buildings are not guaranteed during events like heatwaves, power outages, it is crucial for these buildings to be resilient to overheating. (Building) resilience is a method to deal with these uncertainties and is stated as ‘an ability of the building to withstand disruptions; and to maintain the capacity to adapt, learn and transform’. The focus of this paper is to evaluate thermal resilience for two test lecture equipped with low-energy cooling strategies like natural night ventilation (NNV) and indirect evaporative cooling (IEC) rooms, by dynamic Building Energy Simulations (BES). To assess the thermal resilience to overheating three different heatwaves (HW) files (intense, severe, and longest) for 3 future scenarios (1) Historical (2010–2020), (2) mid-term (2041–2060) and (3) long-term (2081–2100) and a 24h power outage (PO)scenario was simulated. Benchmarking was done with a base case – Typical Meteorological year(TMY) with no power outage. The heatwave files were developed adopting the methodology proposed by the 'Weather Data Task Force’ of International Energy Agency Energy in Buildings and Communities Programme (IEA EBC) Annex 80 ‘Resilient Cooling of Buildings’. This study shows, IEC has high to moderate recovery capacity in TMY period and low recovery capacity in HW period, for a power outage of 24 h. Recovery capacity is low during HW period, especially during an intense and longer HW period when outdoor temperature influences the cooling capacity of the IEC. The results also demonstrates the impact of the thermal mass on the resilience to overheating. Passive survivability assessment indicates, the lecture room with lighter thermal mass does not violate 30 °C threshold during a power outage in TMY period and additionally,. recovers faster (11% times faster) from peak temperature compared to lecture room with heavy thermal mass. There is a steep increase in unmet degree hours (occupied hours above24 °C threshold) during HW compared to TMY period. This paper gives a directive towards assessment of resilience to overheating and also points out the gap in the existing indicators to assess the resilience.
Journal of the European Ceramic Society ( IF 6.364 ) Pub Date: 2021-08-31 , DOI:
10.1080/14733315.2021.1969743
AbstractDuctwork airtightness test protocols implicitly assume that the pressure across the leaks is identical for all leaks. In fact, the pressure difference at the leaks decreases in absolute value as the distance from the moving air increases, due to friction and dynamic losses. This paper aims to quantify the impact of these pressure losses on airtightness test results, and thereby the measurement error generated by the constant pressure assumption. To this end, we developed an analytical model and performed measurements on an experimental set-up that reproduces residential ductwork at 1:1 scale with dynamic losses that can be modified using dampers. We compared the results obtained using the analytical model and the experimental set-up. The analytical model makes it possible to calculate the maximum “test length” for which the error due to pressure drop remains below 5%. According to this model, the impact of pressure losses on the measured flow rate is very small for airtight ductwork (Class C). In this case, the model shows that a length of 260 m between the measuring device and the far end of the ductwork can be tested at one time, even if the ductwork is quite narrow (average diameter of 200 mm) and the test pressure very high (1000 Pa). However, when testing very leaky ductwork (3*Class A) with an average diameter of 400 mm and a test pressure of 200 Pa, the distance between the measuring device and the far end of the ductwork must be no more than 67 m to limit the error to less than 5%. This model can be used to produce charts giving the maximum length to be tested as a function of the pressure drop and the expected ductwork airtightness class.
Journal of the European Ceramic Society ( IF 6.364 ) Pub Date: 2021-07-14 , DOI:
10.1080/14733315.2021.1948720
AbstractThe intelligentization of mine ventilation is the inevitable development trend of ventilation system. Rapid, precise, and on-demand (RPOD) adjustment of air volume is one of the main problems that need to be solved in mine intelligent ventilation. In order to realize RPOD adjustment of air volume, the concepts of target branch, active branch and passive branch were elaborated and an algorithm was proposed. Then active branches were sorted based on the sensitivity theory, and the adjustment range of the active branches were calculated using the sensitivity attenuation rate theory and the minimum air volume principle. Finally, the specific active branch and adjustment range were determined according to the total air volume that the passive branch. The theory was verified based on the actual ventilation situation of Wuyang Coal Mine in Shanxi Province. The research results will provide theoretical guidance for the RPOD adjustment for mine intelligent ventilation.
Journal of the European Ceramic Society ( IF 6.364 ) Pub Date: 2023-04-10 , DOI:
10.1080/14733315.2023.2198781
AbstractThroughout history, the human population has experienced major outbreaks of infectious diseases. In December 2019 the previously unknown SARS-CoV-2 virus emerged, which had a huge impact globally. Residents of long- term care facilities (LTCFs) showed to be highly susceptible to infection due to their frailty. Respiratory infectious diseases, such as COVID-19, can spread among others via the airborne transmission route. This is caused by sharing the same indoor environment. To reduce the risk of infection via the airborne route, it is important to consider ventilation and other building services system measures, including personalized ventilation (PV). PV has the potential of being a suitable solution for LTCFs, as it could still allow interaction between residents and visitors in the common rooms, which is regarded very important from a mental health perspective. To identify the potential of PV in the context of infection risk, a laboratory experiment was conducted to investigate its effectiveness on the infection risk reduction. The research was performed in a controlled climate chamber. In the experiment a person was mimicked and positioned close to a PV system that provided filtered recirculated air. A particle source maintained a constant particle concentration in the room. The performance of the PV system was measured through the particle concentration near the breathing zone as compared to the room concentration. Several design parameters were investigated. Translating the outcomes to a fictive (equivalent) ventilation rate, the Wells-Riley equation was applied to determine the infection risk. The outcomes indicated that, in this laboratory setting, the PV system can reduce the risk of an infection up to 50%. The performance is affected by the distance of the supply head to the breathing zone, the angle of the supply head, airflows in the room and the location of the particle source. To further optimize the system and allow its application in LTCFs, several aspects still need further attention, such as mobility/placing the person, the breathing pattern of the user and factors influencing the comfort and use.
Journal of the European Ceramic Society ( IF 6.364 ) Pub Date: 2020-09-17 , DOI:
10.1080/14733315.2020.1812223
AbstractIn an indoor environment, many factors may affect the airflow characteristics and thermal comfort. Hence, a lot of research has been carried out in order to investigate the impact of these factors. The purpose of this study is to determine the effect of supply area, with maintaining the same supply airflow rate, on the airflow characteristics and the indoor thermal comfort for a ventilated box prototype occupied by a thermal manikin. Understanding the behavior of the airflow in a mechanical ventilated box occupied by a thermal manikin is the main objective of this paper. Hence, numerical simulations were carried out using the software ANSYS FLUENT 17.0. According to the obtained results, the inlet velocity has a direct effect on the velocity fields, the temperature, the static pressure and the turbulence characteristics. In addition, the numerical results affirmed that the supply area has a direct impact on indoor thermal comfort.
Journal of the European Ceramic Society ( IF 6.364 ) Pub Date: 2023-04-16 , DOI:
10.1080/14733315.2023.2198743
AbstractIndoor air quality (IAQ) is a significant concern that affects our health. Recent studies show how poor IAQ amplifies the effects of airborne viruses, which endanger the health of the population relative to the COVID-19. This study aims to find the relationship among IAQ, the location of the air outlet valve and the behavior of the IAQ indicators in the cardiac care unit (CCU) at Namazi Hospital, Shiraz, Iran. In this context, the condition of the air outlet valve can play an important part in preparing a better IAQ. To test the hypothesis, articles based on IAQ guidelines have been studied. Also, certain emissions (CO2, CO, PM2.5 and PM10) have been measured, and the relationship between IAQ, the location of the air outlet valve and the behavior of these emissions in the patient’s room at Namazi Hospital. This room has been analyzed using computational fluid dynamics for the prediction of the specification of incoming air flow particles. Also, a Eulerian–Lagrangian model was used. In constant, the turbulence model (realizable k – ԑ) and discrete particle model were employed. The results show that when the outlet valve is placed on the wall at 20 cm, it decreased particle deposition in the room, and as a result, IAQ will be improved and at the same time, the chances of transmitting infectious diseases will be reduced. It is also indicated that a higher amount of particle deposition fraction (ca. 0.71) obtains when the outlet valve is located on the top of the wall.
Journal of the European Ceramic Society ( IF 6.364 ) Pub Date: 2020-07-06 , DOI:
10.1080/14733315.2020.1777015
AbstractAn accurate temperature gradient calculation is essential for displacement ventilation (DV) system design since it directly relates to thecalculation of the required supply airflow rate. Inaccurate temperature prediction can cause poor thermal comfort and wrong sizing of the ventilation and cooling systems. A heat balance-based method is usually applied in displacement ventilation (DV) design when overheating is the primary indoor climate concern. The temperature gradient in DV systems is usually calculated with lumped-parameter nodal models. Several simplified nodal models were developed and implemented in the various building simulation software to estimate the temperature stratification in rooms with DV. Recent studies reveal that the multi-nodal models provide the most accurate temperature gradient prediction. However, the majority of dynamic calculation methods assumes either complete mixing of zone air or linearised temperature gradient. The present study introduces the dynamic temperature gradient model for DV and investigates the effect of thermal mass on the temperature stratification. The model was validated with the experimental results of a lecture room with displacement ventilation. The room air temperature measurements were conducted during three weeks at 20 different heights. The supply air temperature and occupancy rate were recorded during each scheduled lecture. The developed dynamic nodal model is able to calculate the air temperatures in the occupied zone accurately. The effect of the thermal mass and changing heat gains on the room air temperature stratification is analysed for the lecture room with DV.
Journal of the European Ceramic Society ( IF 6.364 ) Pub Date: 2020-06-30 , DOI:
10.1080/14733315.2020.1777020
AbstractMultiple authors stated that, when performing fan pressurization test, Ordinary Least Square (OLS) method should not be used as a regression technique anymore. However, alternative methods require first to quantify components of uncertainty in pressure and air flow rate measurements. This work aims at quantifying the uncertainty in zero-flow pressure approximation, which is mainly due to short-term fluctuation of wind speed and direction. This has been done by statistically analysing the uncertainty indicator of 40 zero-flow pressure tests performed on 30 different units on eight different sites in Brussels. First, the analysis showed that this uncertainty could be reduced by increasing the period of measurement used to compute zero-flow pressure approximation. Second, it shows that the standard deviation of zero-flow pressure measurements was the variable with the most significant impact on the quality of the zero-flow pressure approximation. Third, it provides three different linear models to predict uncertainty as a function of different variables. This study experienced some limitations due to the available sample of tested units. These limitations lead to important further work: the validation of the model on another sample of buildings and its adaptation if needed. Further work should also focus on integrating these results on the uncertainty in envelope pressure measurements and on the uncertainty in airtightness estimation of the building.
Journal of the European Ceramic Society ( IF 6.364 ) Pub Date: 2023-04-23 , DOI:
10.1080/14733315.2023.2198793
AbstractWind-driven single-sided ventilation (SSV) is present in many existing buildings across Europe, and with new near-zero energy building (NZEB) regulations for the refurbishment of the existing building stock, its attractiveness as a noninvasive, low-energy solution is set to continue. As a strategy, however, in addition to its air change rate capacity, the distribution of fresh air is an important evaluation criterion for its performance. Airflow guiding components located in the external opening that enhance the effectiveness of the wind-driven flow in ventilating the occupied zone could improve the quality of indoor environments. To our knowledge, the literature is sparse on the practical implications for ventilation when adopting guiding components such as louvres, an increasingly popular approach. In the present study, the performance of wind-dominant SSV was simulated using RNG k−ε and RSM CFD models, with and without louvres at three building orientations, for example, windward, parallel and leeward. The purpose of this study was to investigate whether louvres installed in the opening would improve both the effective ventilation rate and the penetration depth of the flow into the indoor space. The performance of SSV was evaluated using the age of air and interpreting the secondary air circulation inside the room affected by louvres. As a result of these investigations, a newly configured airflow guiding component was designed and compared to the other cases. Results show louvres can play a crucial role in controlling the secondary air circulation inside the room, and they could either improve or worsen the performance of SSV in terms of air-exchange efficiency. It was shown that in most cases, if louvres were the cause of incremental changes in turbulent intensity within the indoor space, then they are effective as an air-exchange efficiency improvement strategy.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术2区 | MATERIALS SCIENCE, CERAMICS 材料科学:硅酸盐1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
13.70 | 133 | Science Citation Index Science Citation Index Expanded | Not |
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